
Technical Guide: m-C-tri(CH2-PEG1-NHS ester)

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: m-C-tri(CH2-PEG1-NHS ester)

Cat. No.: B3181997

Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides comprehensive information on the trifunctional crosslinker, m-C-
tri(CH2-PEG1-NHS ester), including its chemical properties, applications, and a detailed

protocol for its use in bioconjugation.

Introduction
m-C-tri(CH2-PEG1-NHS ester) is a versatile, non-cleavable crosslinking reagent used

extensively in bioconjugation and drug delivery.[1][2] Its structure features a central core atom

from which three arms extend. Each arm contains a single polyethylene glycol (PEG) unit and

is terminated with a reactive N-hydroxysuccinimide (NHS) ester. This trifunctional design allows

for the covalent attachment of up to three amine-containing molecules, making it an ideal tool

for creating complex biomolecular constructs, such as antibody-drug conjugates (ADCs).[1][3]

The NHS esters react specifically and efficiently with primary amines (e.g., the side chain of

lysine residues in proteins) at physiological to slightly alkaline pH to form stable, covalent

amide bonds.[4][5] The inclusion of a hydrophilic PEG spacer enhances solubility in aqueous

environments and can reduce steric hindrance during conjugation.
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The key properties of m-C-tri(CH2-PEG1-NHS ester) are summarized in the table below. This

data is essential for calculating molar ratios for conjugation reactions and for understanding the

reagent's physical characteristics.

Property Value Reference

CAS Number 173414-89-6 [1][2][6]

Molecular Formula C26H33N3O15 [2][6]

Molecular Weight 627.55 g/mol [6]

Appearance Solid (Colorless to off-white) [1]

Purity ≥97.0% [7]

Reactive Group
N-Hydroxysuccinimide (NHS)

Ester
[4][5]

Reactivity Target Primary Amines (-NH2) [4][5]

Spacer Arm PEG (1 unit) [1]

Molecular Structure and Functionality
The unique trifunctional architecture of m-C-tri(CH2-PEG1-NHS ester) is central to its utility.

The diagram below illustrates the logical relationship between the core, the PEGylated arms,

and the reactive NHS ester groups.
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Functional components of the trifunctional crosslinker.

Experimental Protocol: General Protein Conjugation
This section provides a detailed methodology for conjugating m-C-tri(CH2-PEG1-NHS ester)
to a protein containing accessible primary amines.
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4.1. Materials and Equipment

m-C-tri(CH2-PEG1-NHS ester)

Protein or other amine-containing molecule to be labeled

Anhydrous Dimethylsulfoxide (DMSO) or Dimethylformamide (DMF)

Reaction Buffer: Phosphate-Buffered Saline (PBS) or other amine-free buffer, pH 7.2-8.5.

(Note: Avoid buffers containing primary amines like Tris or glycine, as they will compete with

the reaction[5]).

Quenching Buffer: 1 M Tris-HCl, pH 8.0 or 1 M Glycine

Purification System: Size-Exclusion Chromatography (SEC) or Dialysis equipment

Standard laboratory equipment (vortexer, centrifuge, spectrophotometer)

4.2. Procedure

The workflow for a typical conjugation experiment is outlined below. NHS esters are moisture-

sensitive, so the reagent should be equilibrated to room temperature before opening and stock

solutions should be prepared immediately before use.[5]
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1. Prepare Reagent Stock
(Dissolve crosslinker in anhydrous DMSO)

3. Perform Conjugation
(Add reagent to protein at desired molar ratio.

Incubate 30-60 min at room temp.)

2. Prepare Protein Solution
(Dissolve/dialyze protein into Reaction Buffer)

4. Quench Reaction
(Add Quenching Buffer to stop the reaction)

5. Purify Conjugate
(Remove excess reagent and byproducts via SEC or dialysis)

6. Analyze Conjugate
(Characterize via SDS-PAGE, Mass Spec, etc.)

Click to download full resolution via product page

General workflow for protein conjugation.

Step-by-Step Method:

Prepare Reagent Stock: Equilibrate the vial of m-C-tri(CH2-PEG1-NHS ester) to room

temperature before opening. Immediately before use, dissolve the required amount in

anhydrous DMSO to create a concentrated stock solution (e.g., 10-20 mM).

Prepare Protein Solution: Prepare the protein to be labeled in the Reaction Buffer at a

suitable concentration (typically 1-5 mg/mL).

Perform Conjugation: Add the calculated volume of the reagent stock solution to the protein

solution. A typical starting point is a 10- to 20-fold molar excess of the crosslinker over the
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protein. Mix thoroughly and incubate at room temperature for 30-60 minutes or at 4°C for 2-4

hours.

Quench Reaction: Stop the conjugation by adding Quenching Buffer to a final concentration

of 20-50 mM. This will consume any unreacted NHS esters. Incubate for 15 minutes at room

temperature.

Purify Conjugate: Remove unreacted crosslinker and quenching reagent byproducts from the

protein conjugate. This is typically achieved using size-exclusion chromatography (desalting

column) or extensive dialysis against an appropriate buffer (e.g., PBS).

Analyze and Store: Characterize the resulting conjugate using methods such as SDS-PAGE

(to observe the increase in molecular weight), UV-Vis spectroscopy, or mass spectrometry.

Store the purified conjugate under appropriate conditions, typically at 4°C or frozen at -20°C

or -80°C.

4.3. Important Considerations

Hydrolysis: The NHS ester group is susceptible to hydrolysis, a competing reaction that

increases with higher pH and in dilute protein solutions.[5] Reactions should be performed

efficiently once the reagent is reconstituted.

Solubility: The crosslinker is not readily soluble in aqueous buffers and must first be

dissolved in an organic solvent like DMSO or DMF.[5] The final concentration of the organic

solvent in the reaction mixture should typically be kept below 10% (v/v) to avoid protein

denaturation.

Optimization: The optimal molar ratio of crosslinker to protein will depend on the number of

available primary amines on the target molecule and the desired degree of labeling. It is

often necessary to perform a series of reactions with varying molar ratios to determine the

ideal conditions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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